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Compound of Interest

Compound Name: Pamicogrel

Cat. No.: B1678367

Note: The initial request specified "Pamicogrel.” However, extensive searches yielded no
information on a compound with this name. Based on the context of the request for a platelet
aggregation assay protocol, it is highly probable that this was a typographical error and the
intended compound was Clopidogrel, a widely studied antiplatelet medication. The following
application notes and protocols are therefore based on Clopidogrel.

Introduction

Clopidogrel is an antiplatelet agent that is used to prevent blood clots in various cardiovascular
diseases.[1] It is a prodrug, meaning it is metabolized in the liver to its active form, which then
irreversibly inhibits the P2Y12 subtype of ADP receptor on the platelet surface.[1][2] This
inhibition prevents ADP-mediated activation of the glycoprotein GPIIb/llla complex, which is
crucial for platelet aggregation.[1] These application notes provide a detailed protocol for
assessing the in vitro efficacy of antiplatelet agents like Clopidogrel using light transmission
aggregometry (LTA).

Mechanism of Action of Clopidogrel

Clopidogrel, after its conversion to an active thiol metabolite, specifically and irreversibly binds
to the P2Y12 receptor on platelets.[1][2] This action blocks the binding of adenosine
diphosphate (ADP), a key agonist in platelet activation. The downstream signaling cascade,
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which leads to platelet shape change and aggregation, is thus inhibited for the entire lifespan of
the platelet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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